Cas no 102846-13-9 (3-(bromomethyl)-1-methyl-1H-Pyrazole)

3-(bromomethyl)-1-methyl-1H-Pyrazole is a versatile heterocyclic compound known for its unique bromomethyl substitution. This compound exhibits excellent reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its methyl group enhances stability and solubility, while the bromo substituent provides accessibility for further functionalization. This compound is suitable for applications requiring a brominated pyrazole derivative with improved synthetic utility.
3-(bromomethyl)-1-methyl-1H-Pyrazole structure
102846-13-9 structure
Product Name:3-(bromomethyl)-1-methyl-1H-Pyrazole
CAS No:102846-13-9
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD06738775
CID:125303
PubChem ID:13549439
Update Time:2025-07-22

3-(bromomethyl)-1-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-1-methyl-1H-Pyrazole
    • 1H-Pyrazole,3-(bromomethyl)-1-methyl-
    • 3-(bromomethyl)-1-methylpyrazole
    • 3-BROMOMETHYL-1-METHYL-1H-PYRAZOLE
    • DTXSID50543538
    • EN300-190964
    • F77565
    • SY024827
    • BS-49984
    • AB27867
    • SCHEMBL1279845
    • MYHUFJLABUEBLV-UHFFFAOYSA-N
    • A896691
    • 102846-13-9
    • 1H-Pyrazole, 3-(bromomethyl)-1-methyl-
    • CS-0440193
    • AKOS006293640
    • CEA84613
    • MFCD06738775
    • FT-0695573
    • DB-058871
    • MDL： MFCD06738775
    • Inchi： 1S/C5H7BrN2/c1-8-3-2-5(4-6)7-8/h2-3H,4H2,1H3
    • InChI Key： MYHUFJLABUEBLV-UHFFFAOYSA-N
    • SMILES： BrCC1C=CN(C)N=1

Computed Properties

  • Exact Mass: 173.97900
  • Monoisotopic Mass: 173.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 1.31500

3-(bromomethyl)-1-methyl-1H-Pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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